5-chloro-2-fluoro-N-(2-(2-methyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)ethyl)benzamide

• IUPAC Name: 5-chloro-2-fluoro-N-[2-(2-methyl-4-oxothieno[2,3-d]pyrimidin-3-yl)ethyl]benzamide
• InChI: InChI=1S/C16H13ClFN3O2S/c1-9-20-15-11(4-7-24-15)16(23)21(9)6-5-19-14(22)12-8-10(17)2-3-13(12)18/h2-4,7-8H,5-6H2,1H3,(H,19,22)
• InChI Key: HCTZWQODCKLWJH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=CS2)C(=O)N1CCNC(=O)C3=C(C=CC(=C3)Cl)F
• Molecular Formula: C16H13ClFN3O2S
• Molecular Weight: 365.8 g/mol
• CAS No.: 1903883-88-4

Description

This typically includes the compound’s systematic name, its molecular formula, and its structural formula. The compound’s systematic name is usually given by IUPAC nomenclature.

Synthesis Analysis

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Molecular Structure Analysis

This involves determining the spatial arrangement of atoms in the compound and the chemical bonds that hold the atoms together.

Chemical Reactions Analysis

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Physical and Chemical Properties Analysis

This includes properties like melting point, boiling point, solubility, density, and various spectroscopic properties.

Scientific Research Applications

Synthesis of Novel Heterocyclic Compounds

Research has been conducted on the synthesis of new tetrahydrobenzo[b]thiophene derivatives and tetrahydrobenzothienopyrimidine derivatives under microwave irradiation. These compounds are synthesized through reactions involving carboxamide derivatives, leading to various derivatives with potential for further chemical modification and application in drug discovery (Abdalha et al., 2011).

Antimicrobial and Analgesic Agents

Novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone have been synthesized as anti-inflammatory and analgesic agents. These compounds exhibit significant inhibitory activity on COX-2 selectivity and have been shown to possess analgesic and anti-inflammatory activities (Abu‐Hashem et al., 2020).

Antiviral Activities

A study describes a new route to the synthesis of novel benzamide-based 5-aminopyrazoles and their corresponding derivatives, showing remarkable antiavian influenza virus activity. Among the synthesized compounds, several were found to possess significant antiviral activities against bird flu influenza (H5N1), highlighting their potential as antiviral agents (Hebishy et al., 2020).

Synthesis of Fluorobenzamides with Antimicrobial Properties

Research into the synthesis of fluorobenzamides containing thiazole and thiazolidine has demonstrated promising antimicrobial analogs. These compounds have been tested against various bacterial and fungal strains, showing significant antimicrobial activity, which underscores the importance of the fluorine atom at specific positions for enhancing antimicrobial effects (Desai et al., 2013).

Mechanism of Action

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Safety and Hazards

This involves researching the compound’s toxicity, flammability, and other hazards. Material Safety Data Sheets (MSDS) are a good source of this information.